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Compound of Interest

Compound Name: Diacetoxy-6-gingerdiol

Cat. No.: B1588459

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for Diacetoxy-6-gingerdiol, including operational and disposal
plans, to foster a secure laboratory environment.

Chemical and Physical Properties

Diacetoxy-6-gingerdiol is a gingerol isolated from the rhizomes of ginger (Zingiber officinale
Roscoe) with known anti-inflammatory and antioxidant effects.[1] It is important to be aware of
its physical and chemical properties for safe handling and storage.

Property Value

CAS Number 143615-75-2

Molecular Formula C21H3206

Molecular Weight 380.48 g/mol [2]

Appearance Oil[3]

Solubility Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone[3]

Storage Conditions Powder: -20°C; In solvent: -80°CJ[2]
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Hazard Identification and First Aid

According to the Global Harmonized System (GHS) classification, Diacetoxy-6-gingerdiol

presents the following hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[2]

In the event of exposure, the following first aid measures should be taken immediately:

Exposure Route

First Aid Measures

If Swallowed

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth.[2] Do NOT induce

vomiting.[2]

Eye Contact

Remove contact lenses, if present. Immediately
flush eyes with large amounts of water. Seek

prompt medical attention.[2]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and seek medical attention.[2]

Inhalation

Relocate to fresh air. If breathing is difficult,
provide cardiopulmonary resuscitation (CPR).

Avoid mouth-to-mouth resuscitation.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diacetoxy-6-

gingerdiol to minimize exposure and ensure personal safety.
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PPE Category Specific Recommendations

Eye Protection Safety goggles with side-shields.[2]
Hand Protection Protective gloves.[2]

Skin and Body Impervious clothing.[2]

Respiratory A suitable respirator should be used.[2]

Experimental Protocol: Safe Handling of Diacetoxy-
6-gingerdiol

This protocol outlines the step-by-step procedure for the safe handling of Diacetoxy-6-
gingerdiol in a laboratory setting.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[2]
» Confirm that a safety shower and eye wash station are accessible.[2]
o Work within a certified chemical fume hood.

2. Donning Personal Protective Equipment (PPE):

o Wear a lab coat or impervious clothing.[2]

o Put on safety goggles with side-shields.[2]

o Wear appropriate chemical-resistant gloves.[2]

e If there is a risk of aerosol formation, use a suitable respirator.[2]

3. Handling and Use:

e Avoid contact with eyes, skin, and clothing.[2]

e Avoid inhalation of any dust or aerosols.[2]

e Do not eat, drink, or smoke when using this product.[2]
e Wash skin thoroughly after handling.[2]

4., Storage:

o Keep the container tightly sealed in a cool, well-ventilated area.[2]
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» Store away from direct sunlight and sources of ignition.[2]
» For the powdered form, store at -20°C.[2]
« If dissolved in a solvent, store at -80°C.[1][2]

5. Accidental Release Measures:

 In case of a spill, use full personal protective equipment.[2]

e Avoid breathing vapors, mist, dust, or gas.[2]

e Ensure adequate ventilation.[2]

e Prevent the spill from entering drains or water courses.[2]

e Absorb solutions with a liquid-binding material like diatomite.[2]
» Decontaminate surfaces by scrubbing with alcohol.[2]

6. Disposal Plan:

» Dispose of the contents and container to an approved waste disposal plant.[2]
o Collect any spillage.[2]
e Avoid release to the environment.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Diacetoxy-6-
gingerdiol, from preparation to disposal.
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Start: Prepare for Handling

1. Prepare Work Area
- Ensure Ventilation
- Check Safety Shower/Eyewash

\/

2. Don Personal Protective Equipment
- Goggles
- Gloves
- Impervious Clothing
- Respirator (if needed)

\/

3. Handle Diacetoxy-6-gingerdiol
- Avoid Contact & Inhalation
- No Eating/Drinking/Smoking

If spill occurs

Accidental Spill

—

4

4. Store Properly
- Tightly Sealed
- Cool, Well-Ventilated Yes
- Away from Light/Ignition
- Correct Temperature

\/

5a. Contain Spill
- Use full PPE
- Prevent spread

\/

5b. Clean Up
- Absorb with inert material
- Decontaminate area

\ 4

6. Dispose of Waste
- Approved waste disposal plant
- Avoid environmental release

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diacetoxy-6-gingerdiol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1588459?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-diacetoxy-6-gingerdiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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